Methyl 3-[[2-[[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]-4-methylbenzoate
|
MP-513 (hydrobromide)
|
Mca-VDQMDGW-K(Dnp)-NH2 (ammonium salt)
|
Methyl 2-[[[5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosph
|
Methyl-{1-[3-(pyridin-3-yloxy)-propyl]-cyclopropyl}-amine fumarate
|
Magnesium;18-(2-carboxyethyl)-20-(carboxymethyl)-12-ethenyl-7-ethyl-3,8,13,17-tetramethyl-17,18-dihy
|
Methyl-{1-[2-(pyridin-3-yloxy)-ethyl]-cyclopropyl}-amine fumarate
|
Mercumatilin
|
Methoxynaltrexone,3
|
methyl 4-hydroxy-2-[[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]methyl]-3-(4-hydroxyphenyl)-5-oxofuran-2
|
Methyl 2-pyrazinecarboxylate 4-oxide
|
Methyl 2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]sulfonylamino]acetate
|
Mca-VDQMDGW-K(Dnp)-NH2
|
Mgl-IN-1
|
methyl 2-hydroxy-3-[N-[1-(2-morpholin-4-ylacetyl)-2,3-dihydroindol-5-yl]-C-phenylcarbonimidoyl]-1H-i
|
Magnesium Oxide
|
methyl (5Z,6S)-5-ethylidene-4-[2-oxo-2-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)eth
|
Methyl 2-(10-phenyl-7,8-dihydroimidazo[1,2-a][1,10]phenanthrolin-11-yl)acetate
|
MMP Inhibitor I (trifluoroacetate salt)
|
Methyl 2-{5-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl}benzoate
|
Methanesulfonamide, N-(4-(1-hydroxy-2-(methylamino)propyl)phenyl)-, monohydrochloride
|
Methyl phenyl(tetrahydro-2h-pyran-2-yl-oxy)acetate
|
methyl N-4-(5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)phenylsulfonylpyrrolidine-1-carbim
|
Methyl octadeca-8,10,12-trienoate
|
methyl (4S)-2-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-4,5-dihydro-1,3-oxazole-4-carboxylate
|
Methyl 17-(1-hydroxyethyl)-7-methoxy-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4(
|
methane;(2R,5R)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane];hydrochloride
|
Mycophenolic hydroxamic acid
|
Met-Met-Trp-Leu-Leu
|
Methylcardol triene
|
methane;[(1S,5R)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenylpropanoate;sulfuric acid
|
methyl 4-(imino(3-(3-(4-(N-(4-sulfamoylbenzyl)sulfamoyl)phenyl)ureido) phenyl)methyl)piperazine-1-ca
|
methyl 3-[[1-[2-(4-fluoroanilino)pyrimidin-4-yl]pyrrolidin-3-yl]carbamoylamino]benzoate
|
Moctamide
|
methyl (E,5S,6R)-5,6-dihydroxy-8-[5-[(1R)-1-hydroxyhexyl]-1,2-dimethylimidazol-4-yl]oct-7-enoate
|
Methyl 5-[[amino(nitramido)methylidene]amino]-2-[(2-amino-3-phenylpropanoyl)amino]pentanoate
|
methane;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
|
Methoxymethyl 6-(2,2-dimethyl-5-oxo-4-phenylimidazolidin-1-yl)-3,3-dimethyl-7-oxo-4-thia-1-azabicycl
|
methyl N-[2-[(R)-(3-chlorophenyl)-[1-[[(2S)-2-(methylamino)-3-[(3R)-oxan-3-yl]propyl]carbamoyl]piper
|
Mgat2-IN-2
|
Mesaconine 14-benzoate
|
Moxifetin hydrogen maleate
|
Methyl 4-(7-oxo-9-phenyl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-6-yl)benzoate
|
Mca-YVADAP-Lys(Dnp)-OH
|
Mif-IN-1
|
Methyl [1-(octadecylcarbamoyloxy)-3-[4-(1,3-thiazol-3-ium-3-yl)butoxy]propan-2-yl] carbonate;iodide
|
ML RR-S2 CDA (ammonium salt)
|
Mideplanin
|
Methyl 2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]sulfonyl-methylamino]acetate
|
MDMB-3en-BUTINACA
|
methyl (3R,5R)-3-benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
|
Methyl 6-chloro-2-(4-(methylsulfonyl)benzyl)-1-oxo-4-phenyl-1,2-dihydroisoquinoline-3-carboxylate
|
Methyl 2-(3,4-difluorophenyl)-2-methoxyacetate
|
Methyl 3-acetyl-4-(3-cyclopentyloxy-4-methoxyphenyl)pyrrolidine-1-carboxylate
|
Molybdenum cofactor
|
Metazocine, (+)-
|
Maleimidocaproyl monomethylauristatin D
|
methane;(E)-N-methyl-4-pyridin-3-ylbut-3-en-1-amine;oxalic acid
|
MMP3 inhibitor 1
|
Methergine
|
methyl (1R,9R,10S,11R,12R,19R)-11-[2-(dimethylamino)acetyl]oxy-12-ethyl-4-[(13S,15S,17S)-17-ethyl-17
|
Magnesium Oxide
|
methyl 4-(4-(9H-fluoren-9-yl)piperazin-1-ylsulfonyl)-2,5-dimethylfuran-3-carboxylate
|
Methyl [1-(octadecylcarbamoyloxy)-3-[4-(1,3-thiazol-3-ium-3-yl)butoxy]propan-2-yl] carbonate
|
Molybdenum
|
Magnesium Oxide
|
Methyl 3-{cyclobutyl[3-(5-fluoro-1H-indol-3-yl)propyl]amino}-8-fluorochromane-5-carboxylate
|
Methyl 2-[[1-(4-fluorophenyl)-2,5-dimethylpyrrole-3-carbonyl]amino]-3-hydroxypropanoate
|
methyl (4R)-5-[3-(4,4-diphenylpiperidin-1-yl)propylcarbamoyl]-2,6-dimethyl-4-(4-nitrophenyl)-1,4-dih
|
Methyl 2-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-4,5-dihydro-1,3-oxazole-4-carboxylate
|
methyl (5Z)-5-ethylidene-4-[2-oxo-2-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methox
|
Methyl 5-(4-methoxyphenyl)-1,3,7-trimethyl-2,4-dioxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylat
|
Mdmb-butinaca
|
methyl 2-[[2-[(4,6-dioxo-5-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
|
MK-421 (D5 maleate)
|
Methyl 2-[[1-(4-fluorophenyl)triazol-4-yl]methoxy]acetate
|
methyl 5-[3-(1H-benzimidazol-2-yl)propyl-methylamino]-2-(4-bromophenyl)-5-oxo-2-propan-2-ylpentanoat
|
Methyl 3-hydroxy-2-[(5-methyl-1-phenylpyrazole-4-carbonyl)amino]propanoate
|
MK-639 sulfate
|
MK-351 hydrate
|
Mca-VDQVDGW-K(Dnp)-NH2
|
methyl (1R,2S,3S)-3-benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
|
MMB-4en-PICA
|
methyl 3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-[(4-carbamimidoylpiperazin-1-yl)methyl]
|
methyl 2-[2-(1-benzyl-1H-imidazol-2-yl)ethyl]-3-chloro-4,6-dihydroxybenzoate
|
Methyl 4-{[(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino}benzoate
|
Methyl 8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-4-carboxylate
|
methane;(2S,5S)-2-methylspiro[1,3-oxathiolane-5,3'-1-azabicyclo[2.2.2]octane];hydrochloride
|
Methyl 3-[bis(4-fluorophenyl)methoxy]-8-oxabicyclo[3.2.1]octane-2-carboxylate
|
Methyl (E)-4-((4-oxochroman-3-ylidene)methyl)benzoate
|
MMP-8/MMP-26 Fluorogenic Substrate
|
Molybdenum cofactor
|
Mercuric Chloride
|
MitoA
|
Methyl 6,7-dihydroxynaphthalene-2-carboxylate
|
Moxidectin-d3
|
methyl [(1E,5R)-5-{(3S)-3-[(2E,4E)-2,5-dimethylocta-2,4-dienoyl]-2,4-dioxo-3,4-dihydro-2H-pyran-6-yl
|
Mpc-meca
|
Morphinan-6-ol, 4,5-epoxy-N-methyl-, (5alpha 6beta-
|
methyl (2S)-2-[[[(2R,3R,4S,5S)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]me
|